Cas no 19530-58-6 (3-3-(piperidin-3-yl)propylpiperidine)

• Product Name: 3-3-(piperidin-3-yl)propylpiperidine
• CAS No: 19530-58-6
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 5654805
• PubChem ID: 22623644
• Update Time: 2025-05-20

3-3-(piperidin-3-yl)propylpiperidine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7704486
• EN300-27718774
• 19530-58-6
• 3,3'-Trimethylenebispiperidine
• 3-[3-(piperidin-3-yl)propyl]piperidine
• 3-3-(piperidin-3-yl)propylpiperidine

• Inchi： 1S/C13H26N2/c1(4-12-6-2-8-14-10-12)5-13-7-3-9-15-11-13/h12-15H,1-11H2
• InChI Key： LHQZVIVWDHUUSK-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)CCCC1CNCCC1

Computed Properties

• Exact Mass: 210.209598838g/mol
• Monoisotopic Mass: 210.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-3-(piperidin-3-yl)propylpiperidine

Comprehensive Overview of 3-3-(piperidin-3-yl)propylpiperidine (CAS No. 19530-58-6): Properties, Applications, and Research Insights

3-3-(piperidin-3-yl)propylpiperidine (CAS No. 19530-58-6) is a structurally unique organic compound featuring a piperidine backbone, which has garnered significant attention in pharmaceutical and chemical research. This bicyclic amine derivative is characterized by its piperidin-3-yl and propylpiperidine moieties, offering versatile reactivity for synthetic applications. The compound's molecular framework aligns with modern drug discovery trends, particularly in targeting central nervous system (CNS) receptors and enzyme modulation.

Recent studies highlight the potential of 3-3-(piperidin-3-yl)propylpiperidine in neuropharmacology, where its structural similarity to bioactive alkaloids enables interactions with G-protein-coupled receptors (GPCRs). Researchers are exploring its role in cognitive enhancement and neurodegenerative disease models, coinciding with rising public interest in brain health supplements and nootropics. The compound's lipophilicity and blood-brain barrier permeability further underscore its therapeutic potential.

From a synthetic chemistry perspective, CAS No. 19530-58-6 serves as a valuable intermediate for constructing heterocyclic scaffolds. Its piperidine rings facilitate hydrogen bonding and van der Waals interactions, making it relevant for catalysis and material science applications. Industry professionals frequently search for "piperidine derivatives in drug design" or "amine-functionalized building blocks," reflecting the compound's interdisciplinary relevance.

Environmental and green chemistry considerations are increasingly shaping discussions around compounds like 3-3-(piperidin-3-yl)propylpiperidine. Innovations in solvent-free synthesis and biodegradable catalysts have been applied to its production, addressing the demand for sustainable chemical processes. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for quality control, as emphasized in recent publications on high-purity amine synthesis.

The compound's physicochemical properties—including a molecular weight of 210.35 g/mol and basic pKa—make it soluble in polar organic solvents, a feature exploited in formulation science. With growing interest in precision medicine, researchers are investigating structure-activity relationships (SAR) of piperidine-based compounds like 19530-58-6 to optimize bioavailability and target selectivity.

Emerging applications in agrochemicals and flavor chemistry have also been documented, leveraging the compound's stereochemical complexity. Patent analyses reveal its incorporation into crop protection agents and fragrance precursors, aligning with trends in bio-based pest control. These developments respond to frequent search queries like "non-toxic piperidine applications" and "sustainable agrochemical intermediates."

In conclusion, 3-3-(piperidin-3-yl)propylpiperidine (CAS No. 19530-58-6) represents a multifaceted compound with expanding utility across life sciences and industrial chemistry. Its ongoing evaluation in drug discovery pipelines and green chemistry initiatives ensures continued relevance in scientific and commercial spheres.